Cas no 1506799-04-7 (3-(1H-indazol-7-yl)-2-methylpropanoic acid)

• Product Name: 3-(1H-indazol-7-yl)-2-methylpropanoic acid
• CAS No: 1506799-04-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6017906
• PubChem ID: 82608859
• Update Time: 2025-06-07

3-(1H-indazol-7-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-7-yl)-2-methylpropanoic acid
• 1506799-04-7
• EN300-1728396

• Inchi： 1S/C11H12N2O2/c1-7(11(14)15)5-8-3-2-4-9-6-12-13-10(8)9/h2-4,6-7H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RTMAXZCALCMASN-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(1H-indazol-7-yl)-2-methylpropanoic acid

Introduction to 3-(1H-indazol-7-yl)-2-methylpropanoic acid (CAS No. 1506799-04-7)

3-(1H-indazol-7-yl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1506799-04-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 1H-indazol-7-yl moiety linked to a 2-methylpropanoic acid backbone, has garnered attention due to its structural uniqueness and potential biological activities. The indazole ring, a heterocyclic aromatic system, is well-documented for its role in various pharmacological applications, while the propionic acid derivative contributes to the compound's overall functionality and reactivity.

The synthesis and characterization of 3-(1H-indazol-7-yl)-2-methylpropanoic acid involve meticulous chemical methodologies that ensure high purity and yield. Advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, are employed to confirm the molecular structure. Mass spectrometry (MS) further aids in verifying the compound's molecular weight and fragmentation patterns, providing critical insights into its chemical behavior.

In recent years, the exploration of indazole derivatives has expanded significantly, particularly in the context of drug discovery and development. The 1H-indazol-7-yl group in 3-(1H-indazol-7-yl)-2-methylpropanoic acid exhibits notable interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Studies have highlighted its potential in modulating various cellular pathways, including those involved in inflammation, apoptosis, and signal transduction.

One of the most compelling aspects of 3-(1H-indazol-7-yl)-2-methylpropanoic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the propionic acid moiety can alter the compound's solubility, bioavailability, and metabolic stability, thereby optimizing its therapeutic efficacy. Such modifications are often guided by computational modeling and high-throughput screening techniques, which accelerate the drug discovery process.

The biological activity of 3-(1H-indazol-7-yl)-2-methylpropanoic acid has been extensively studied in preclinical models. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions. These include potential applications in managing metabolic disorders, neurodegenerative diseases, and even certain types of cancer. The indazole ring's ability to interact with DNA and RNA-binding proteins further underscores its significance as a pharmacophore.

Recent advancements in synthetic chemistry have enabled the efficient production of 3-(1H-indazol-7-yl)-2-methylpropanoic acid, making it more accessible for academic and industrial research. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indazole core. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.

The pharmaceutical industry has taken note of the promising attributes of 3-(1H-indazol-7-yl)-2-methylpropanoic acid. Several companies are currently exploring its potential as a lead compound for new drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to translate laboratory findings into clinical applications. This interdisciplinary approach is crucial for accelerating the development of novel therapeutics that address unmet medical needs.

Regulatory considerations also play a vital role in the commercialization of 3-(1H-indazol-7-yl)-2-methylpropanoic acid. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before it reaches clinical trials or enters the market. Safety assessments, including toxicology studies, are conducted to evaluate potential side effects and establish safe dosage ranges.

The future prospects of 3-(1H-indazol-7-yl)-2-methylpropanoic acid appear bright, with ongoing research uncovering new avenues for its application. Innovations in drug delivery systems may further enhance its therapeutic potential by improving targeting specificity and reducing systemic toxicity. As our understanding of molecular interactions evolves, so too will the applications of this versatile compound.